Cas no 2171267-36-8 (2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171267-36-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5825273
• PubChem ID: 165813780
• Update Time: 2025-10-18

2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2171267-36-8
• EN300-1486421
• 2-[(2S)-N-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid

• Inchi： 1S/C24H26N2O5/c1-2-21(23(29)26(13-22(27)28)15-11-12-15)25-24(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,27,28)/t21-/m0/s1
• InChI Key： VDHBMTMZAWSTBA-NRFANRHFSA-N
• SMILES： O=C([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Comprehensive Overview of 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171267-36-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171267-36-8) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is frequently discussed in the context of peptide synthesis, drug discovery, and advanced material science. Researchers and industry professionals are increasingly exploring its potential, driven by its unique properties and the growing demand for innovative therapeutic agents.

The compound's Fmoc-protected amino acid derivative structure makes it a critical building block in solid-phase peptide synthesis (SPPS), a technique widely used in modern drug development. With the rise of personalized medicine and targeted therapies, the demand for high-purity peptide intermediates like 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid has surged. Its cyclopropyl and butanamidoacetic acid moieties contribute to its stability and reactivity, making it a preferred choice for researchers aiming to design novel bioactive peptides.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthetic pathways and purification methods for this compound. Given its intricate structure, optimizing its synthesis requires meticulous attention to detail, particularly in protecting group strategies and chiral center preservation. Recent advancements in green chemistry have also sparked interest in developing eco-friendly protocols for producing such compounds, aligning with global sustainability goals.

Another hot topic is the compound's role in peptide-based drug delivery systems. With the pharmaceutical industry shifting toward biologics and peptide therapeutics, 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid is often highlighted for its potential to enhance drug stability and bioavailability. Its compatibility with Fmoc chemistry further simplifies its integration into automated peptide synthesizers, a feature highly valued in high-throughput screening environments.

From an analytical perspective, the compound's characterization involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for verifying its purity and structural integrity, which are critical for ensuring reproducible results in downstream applications. Researchers frequently search for optimized analytical protocols to streamline quality control processes, reflecting the compound's growing importance in both academic and industrial settings.

In summary, 2-(2S)-N-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171267-36-8) represents a cornerstone in contemporary peptide research. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical technologies, position it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in biochemistry and pharmaceutical sciences.